Cas no 893591-69-0 (N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride)

• Product Name: N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride
• CAS No: 893591-69-0
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• MDL: MFCD07407752
• CID: 875385
• PubChem ID: 4719570
• Update Time: 2025-04-19

N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-(Methylthio)benzyl)prop-2-en-1-amine
• N-[(4-methylsulfanylphenyl)methyl]prop-2-en-1-amine
• N-[4-(methylsulfanyl)benzyl]prop-2-en-1-amine
• AKOS000284663
• 893591-69-0
• MFCD07407752
• N-allyl-N-[4-(methylsulfanyl)benzyl]amine
• N-[4-(METHYLTHIO)BENZYL]-2-PROPEN-1-AMINE
• DTXSID70405947
• AN-465/42886936
• {[4-(methylsulfanyl)phenyl]methyl}(prop-2-en-1-yl)amine
• CHEMBRDG-BB 9071005
• N-4-(Methylthio)benzyl-2-propen-1-amine Hydrochloride

• MDL： MFCD07407752
• Inchi： 1S/C11H15NS/c1-3-8-12-9-10-4-6-11(13-2)7-5-10/h3-7,12H,1,8-9H2,2H3
• InChI Key： DSVGQNPMYMLJMJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CNCC=C

Computed Properties

• Exact Mass: 193.09300
• Monoisotopic Mass: 193.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.33000
• LogP: 3.07500